Cas no 2138054-39-2 (rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide)

• Product Name: rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide
• CAS No: 2138054-39-2
• MF: C₁₁H₁₅N₃O₅S
• MW: 301.31890130043
• CID: 6360708
• PubChem ID: 165501472
• Update Time: 2025-06-07

rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide
• EN300-1169383
• 2138054-39-2
• rac-N-[(3R,4R)-4-methoxypyrrolidin-3-yl]-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C11H15N3O5S/c1-19-10-7-12-6-8(10)13-20(17,18)11-5-3-2-4-9(11)14(15)16/h2-5,8,10,12-13H,6-7H2,1H3/t8-,10-/m1/s1
• InChI Key： UTDYZHLLCWSVLC-PSASIEDQSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N[C@@H]1CNC[C@H]1OC)(=O)=O

Computed Properties

• Exact Mass: 301.07324176g/mol
• Monoisotopic Mass: 301.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 122Ų

Additional information on rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide

Chemical Profile of Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide (CAS No. 2138054-39-2)

Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 2138054-39-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research in drug discovery and development.

The molecular structure of Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide is characterized by a pyrrolidine ring substituted with a methoxy group and a nitrobenzene moiety linked via a sulfonamide bond. This arrangement imparts distinct chemical and biological properties that make it an attractive candidate for further investigation. The pyrrolidine scaffold is commonly found in biologically active molecules, often contributing to their binding affinity and specificity to target proteins.

In recent years, there has been a surge in the exploration of heterocyclic compounds for their potential therapeutic applications. The pyrrolidine ring in this compound not only enhances its solubility but also influences its interactions with biological targets. The presence of the nitro group on the benzene ring introduces electrophilic characteristics, which can be exploited in various chemical reactions and biological assays. Additionally, the sulfonamide group is known for its ability to enhance binding affinity and metabolic stability, making it a valuable feature in drug design.

Current research in the field of medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological effects. The compound Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide represents an excellent example of how structural modifications can lead to the discovery of novel therapeutic agents. Studies have shown that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors, suggesting their potential use in treating a range of diseases.

One particularly intriguing aspect of this compound is its stereochemistry. The (3R,4R) configuration of the pyrrolidine ring suggests that the spatial arrangement of atoms plays a crucial role in its biological activity. Chirality is a fundamental concept in pharmaceutical chemistry, as enantiomers of a molecule can exhibit vastly different biological effects. The precise stereochemical configuration of Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide is likely to be critical for its interaction with biological targets and may influence its efficacy and safety profiles.

The sulfonamide functional group is another key feature that contributes to the compound's potential therapeutic value. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of this group into the molecular framework of Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide may enhance its ability to interact with specific biological targets and modulate physiological processes.

In recent years, computational methods have become increasingly important in the discovery and optimization of new drug candidates. Molecular modeling techniques can provide valuable insights into the interactions between Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide and biological targets, helping researchers design more effective molecules with improved pharmacokinetic properties. These computational approaches are often combined with experimental studies to accelerate the drug discovery process.

The nitro group in the benzene ring also offers unique opportunities for further chemical modification. Nitro compounds are versatile intermediates that can be reduced to amino groups or converted into other functional groups through various chemical reactions. This flexibility allows researchers to fine-tune the properties of Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide to meet specific requirements for drug development.

The synthesis of complex organic molecules like Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide requires expertise in organic chemistry and access to specialized synthetic techniques. Advances in synthetic methodologies have made it possible to construct intricate molecular structures with high precision and yield. These advancements are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacological profile of Rac-N-(3R,4R)-4-methoxypyrrolidin-3-yl-2-nitrobenzene-1-sulfonamide is still under investigation, but preliminary studies suggest that it may have potential applications in treating various diseases. Its unique structural features make it a promising candidate for further exploration in both academic research and industrial drug development programs. As more data becomes available on its biological activities and pharmacokinetic properties, this compound could emerge as a valuable tool in the fight against human diseases.

In conclusion, Rac-N-(3R,4R)-4-methoxypyrrolidin-3-ylyl 2-nitrobenzene 1-sulfonamide (CAS No. 2138054 39 2) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its complex structure, unique functional groups, and promising biological activities make it an attractive subject for further research. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in the development of new therapeutic agents.